Cas no 130380-26-6 (L-Alanine, heptyl ester)

• Product Name: L-Alanine, heptyl ester
• CAS No: 130380-26-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 1230154
• Update Time: 2024-08-05

L-Alanine, heptyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, heptyl ester

• Inchi： 1S/C10H21NO2/c1-3-4-5-6-7-8-13-10(12)9(2)11/h9H,3-8,11H2,1-2H3/t9-/m0/s1
• InChI Key： DXDRDUVUCWFQBY-VIFPVBQESA-N
• SMILES： C(OCCCCCCC)(=O)[C@H](C)N

Computed Properties

• Exact Mass: 299.16538

Experimental Properties

• Density: 0.931±0.06 g/cm3(Predicted)
• Boiling Point: 238.1±13.0 °C(Predicted)
• PSA: 52.32
• pka: 7.82±0.29(Predicted)